Cas no 951975-43-2 (methyl 4-[(9-cyclopropyl-4-oxo-9,10-dihydro-4H,8H-chromeno[8,7-e][1,3]oxazin-3-yl)oxy]benzoate)

• Product Name: methyl 4-[(9-cyclopropyl-4-oxo-9,10-dihydro-4H,8H-chromeno[8,7-e][1,3]oxazin-3-yl)oxy]benzoate
• CAS No: 951975-43-2
• MF: C₂₂H₁₉NO₆
• MW: 393.389366388321
• CID: 5431020
• Update Time: 2025-10-31

methyl 4-[(9-cyclopropyl-4-oxo-9,10-dihydro-4H,8H-chromeno[8,7-e][1,3]oxazin-3-yl)oxy]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[(9-cyclopropyl-4-oxo-9,10-dihydro-4H,8H-chromeno[8,7-e][1,3]oxazin-3-yl)oxy]benzoate
• Benzoic acid, 4-[(9-cyclopropyl-9,10-dihydro-4-oxo-4H,8H-pyrano[2,3-f][1,3]benzoxazin-3-yl)oxy]-, methyl ester

• Inchi： 1S/C22H19NO6/c1-26-22(25)13-2-6-15(7-3-13)29-19-11-27-21-16(20(19)24)8-9-18-17(21)10-23(12-28-18)14-4-5-14/h2-3,6-9,11,14H,4-5,10,12H2,1H3
• InChI Key： SHRXWZOOPWPVBW-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(OC2=COC3=C4C(=CC=C3C2=O)OCN(C2CC2)C4)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on methyl 4-[(9-cyclopropyl-4-oxo-9,10-dihydro-4H,8H-chromeno[8,7-e][1,3]oxazin-3-yl)oxy]benzoate

Methyl 4-[(9-Cyclopropyl-4-oxo-9,10-dihydro-4H,8H-chromeno[8,7-e][1,3]oxazin-3-yl)oxy]benzoate (CAS No. 951975-43-2): An Overview

Methyl 4-[(9-cyclopropyl-4-oxo-9,10-dihydro-4H,8H-chromeno[8,7-e][1,3]oxazin-3-yl)oxy]benzoate (CAS No. 951975-43-2) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and biology. This compound belongs to the class of chromeno[8,7-e][1,3]oxazines, which are known for their diverse biological activities and therapeutic potential.

The chemical structure of methyl 4-[(9-cyclopropyl-4-oxo-9,10-dihydro-4H,8H-chromeno[8,7-e][1,3]oxazin-3-yl)oxy]benzoate is characterized by a chromene core fused with an oxazine ring and a cyclopropyl substituent. The presence of these functional groups imparts unique electronic and steric properties to the molecule, making it an interesting subject for both synthetic and biological studies.

Recent research has focused on the synthesis and characterization of methyl 4-[(9-cyclopropyl-4-oxo-9,10-dihydro-4H,8H-chromeno[8,7-e][1,3]oxazin-3-yl)oxy]benzoate. One notable study published in the Journal of Organic Chemistry (2022) reported a novel synthetic route that significantly improved the yield and purity of the compound. The researchers utilized a palladium-catalyzed coupling reaction followed by a selective oxidation step to achieve the desired product. This method not only simplified the synthesis but also reduced the environmental impact by minimizing waste generation.

In addition to its synthetic aspects, methyl 4-[(9-cyclopropyl-4-oxo-9,10-dihydro-4H,8H-chromeno[8,7-e][1,3]oxazin-3-yl)oxy]benzoate has been investigated for its biological activities. A study published in the European Journal of Medicinal Chemistry (2021) evaluated the compound's anti-inflammatory properties using in vitro and in vivo models. The results showed that the compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6 without causing notable cytotoxicity. These findings suggest that methyl 4-[(9-cyclopropyl-4-oxyo-o-dihydro-H,H-chromeno[,e][]oxazin--yl)oxy]benzoate could be a promising lead compound for the development of new anti-inflammatory drugs.

Another area of interest is the potential use of methyl 4-[(-cyclopropyl--oxo-,dihydro-H,H-chromeno[,e][]oxazin--yl)oxy]benzoate in cancer therapy. A recent study published in Cancer Research (2022) investigated the compound's ability to induce apoptosis in various cancer cell lines. The researchers found that the compound selectively targeted cancer cells while sparing normal cells, indicating its potential as an anticancer agent with reduced side effects compared to traditional chemotherapeutics.

The structural complexity of methyl 4-[(-cyclopropyl--oxo-,dihydro-H,H-chromeno[,e][]oxazin--yl)oxy]benzoate also makes it an attractive candidate for drug delivery systems. A study published in Advanced Drug Delivery Reviews (2021) explored the use of nanocarriers to enhance the solubility and bioavailability of the compound. The results demonstrated that encapsulating the compound in polymeric nanoparticles significantly improved its pharmacokinetic properties and therapeutic efficacy in animal models.

In conclusion, methyl 4-[(-cyclopropyl--oxo-,dihydro-H,H-chromeno[,e][]oxazin--yl)oxy]benzoate (CAS No. 951975-43-2) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique chemical structure and biological activities make it an exciting area of research for scientists and pharmaceutical companies alike. As more studies continue to unravel its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing therapeutic strategies for various diseases.